Cas no 81012-90-0 (Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1))

• Product name: Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
• CAS No: 81012-90-0
• MF: C₆H₄NO₅S-^.K+^.H₂O
• MW: 259.27824
• CID: 707953
• PubChem ID: 12037034

Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,mono(4-nitrophenyl) ester, potassium salt, hydrate (1:1:1)
• potassium,4-nitrobenzenesulfonate,hydrate
• 81012-90-0
• potassium 4-nitrophenylsulfonate
• potassium 4-nitrobenzenesulfonate H2O
• SCHEMBL10442296
• 4346-49-0
• potassium 4-nitrobenzenesulfonate

• Inchi： InChI=1S/C6H5NO5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,10,11,12);/q;+1/p-1
• InChI Key： FERODINMFGAWHO-UHFFFAOYSA-M
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)[O-].[K+]

Computed Properties

• Exact Mass: 240.94472489g/mol
• Monoisotopic Mass: 240.94472489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų